Cas no 898786-00-0 (3-(1,3-dioxan-2-yl)-1-(3-fluorophenyl)propan-1-one)

• Product Name: 3-(1,3-dioxan-2-yl)-1-(3-fluorophenyl)propan-1-one
• CAS No: 898786-00-0
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 1945552
• PubChem ID: 24727827
• Update Time: 2025-04-21

3-(1,3-dioxan-2-yl)-1-(3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-DIOXAN-2-YL)-3'-FLUOROPROPIOPHENONE
• 3-(1,3-dioxan-2-yl)-1-(3-fluorophenyl)propan-1-one
• 1-propanone, 3-(1,3-dioxan-2-yl)-1-(3-fluorophenyl)-
• LogP
• 3-(1,3-Dioxan-2-yl)-1-(3-fluorophenyl)-1-propanone
• 898786-00-0
• MFCD02261798
• DTXSID10645926
• AKOS016023345

• MDL： MFCD02261798
• Inchi： 1S/C13H15FO3/c14-11-4-1-3-10(9-11)12(15)5-6-13-16-7-2-8-17-13/h1,3-4,9,13H,2,5-8H2
• InChI Key： SJDWASFVSWYNDN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CCC1OCCCO1)=O

Computed Properties

• Exact Mass: 238.10100
• Monoisotopic Mass: 238.10052250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.55160